Cas no 131897-00-2 ((2R,3S,4S)-2,3,5-Tris(benzyloxy)pentane-1,4-diol)

• Product Name: (2R,3S,4S)-2,3,5-Tris(benzyloxy)pentane-1,4-diol
• CAS No: 131897-00-2
• MF: C₂₆H₃₀O₅
• MW: 422.513408184052
• CID: 823454
• PubChem ID: 13846530
• Update Time: 2025-08-03

(2R,3S,4S)-2,3,5-Tris(benzyloxy)pentane-1,4-diol Chemical and Physical Properties

Names and Identifiers

• (2R,3S,4S)-2,3,5-Tris(benzyloxy)pentane-1,4-diol
• (2R,3S,4S)-2,3,5-tris(phenylmethoxy)pentane-1,4-diol
• 1,3,4-tri-O-benzyl-D-ribitol
• 1,3,4-Tris-O-(phenylmethyl)-D-ribitol
• DTXSID90551152
• 131897-00-2
• DB-322578

• Inchi： 1S/C26H30O5/c27-16-25(30-18-22-12-6-2-7-13-22)26(31-19-23-14-8-3-9-15-23)24(28)20-29-17-21-10-4-1-5-11-21/h1-15,24-28H,16-20H2/t24-,25+,26-/m0/s1
• InChI Key： NJEJAQAZBITKET-NXCFDTQHSA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H]([C@H](COCC1C=CC=CC=1)O)[C@@H](CO)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 422.20932405g/mol
• Monoisotopic Mass: 422.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 13
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.013 g/l) (25 º C),